N-(2-Hydroxyethyl)phthalimide

Description

N-(2-Hydroxyethyl)phthalimide is a chemical compound with the molecular formula C₁₀H₉NO₃ and a molecular weight of 191.19 . It appears as a white crystalline powder . It has a melting point between 126 and 129 °C . Other names for N-(2-Hydroxyethyl)phthalimide include 2-Phthalimidoethanol and 2-(N-Phthalimidyl)ethyl alcohol .

This chemical serves as a precursor for chloromethyl ethers in the synthesis of purine acyclic nucleosides . N-(2-Hydroxyethyl)phthalimide is a building block in chemical synthesis . It should be stored at room temperature, ideally in a cool, dark place below 15°C .

Regarding safety, N-(2-Hydroxyethyl)phthalimide is classified as an eye irritant . The safety precautions include wearing a dust mask type N95 (US), eyeshields, and gloves . The hazard code is H319, which indicates it causes serious eye irritation . The precautionary codes include P264, P280, P305 + P351 + P338, and P337 + P313 . These codes advise washing thoroughly after handling, wearing protective gear, and seeking medical advice if eye irritation persists .

• CAS No.: 3891-07-4
• Product Name: N-(2-Hydroxyethyl)phthalimide
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 2-(2-hydroxyethyl)isoindole-1,3-dione
• Standard InChI: InChI=1S/C10H9NO3/c12-6-5-11-9(13)7-3-1-2-4-8(7)10(11)14/h1-4,12H,5-6H2
• Standard InChIKey: MWFLUYFYHANMCM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCO
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCO
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 2-hydroxyethylphtalimide; 2-hydroxyethylphthalimide; 2-hydroxyethylphthalimide, 15N-labeled
• PubChem Compound: 77499
• Last Modified: Aug 15 2023